Cas no 70813-65-9 (Decanoicacid, 10-chloro-, ethyl ester)
70813-65-9 structure
Product Name:Decanoicacid, 10-chloro-, ethyl ester
CAS No:70813-65-9
MF:C12H23ClO2
MW:234.762823343277
CID:580205
PubChem ID:3018040
Update Time:2025-04-19
Decanoicacid, 10-chloro-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Decanoicacid, 10-chloro-, ethyl ester
- Ethyl 10-chlorodecanoate
- DTXSID80991083
- EINECS 274-905-6
- SCHEMBL6080088
- NS00063321
- 70813-65-9
-
- Inchi: 1S/C12H23ClO2/c1-2-15-12(14)10-8-6-4-3-5-7-9-11-13/h2-11H2,1H3
- InChI Key: GTKQAXQUIOBEBP-UHFFFAOYSA-N
- SMILES: ClCCCCCCCCCC(=O)OCC
Computed Properties
- Exact Mass: 234.13879
- Monoisotopic Mass: 234.1386577g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 11
- Complexity: 149
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
Decanoicacid, 10-chloro-, ethyl ester Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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